ATB-343
ATB-343
Hydrogen sulfide (H2S) is a naturally-occurring gasotransmitter with vasodilator and inflammatory modulating activity. Non-steroidal anti-inflammatory drugs (NSAIDs), such as indomethacin, diclofenac, and ibuprofen, are some of the most commonly used anti-inflammatory drugs available but exhibit significant side effects, particularly gastric damage, when used chronically. ATB-343 is a hybrid molecule of an H2S donor and the NSAID indomethacin. In rats, ATB-343 does not cause gastric damage or promote leukocyte adherence to vascular endothelium, effects which are observed with indomethacin treatment alone. These results indicate that H2S-releasing derivatives of NSAIDs may prove to be more effective anti-inflammatory agents than traditional NSAIDs alone.
Brand Name:
Vulcanchem
CAS No.:
1000700-26-4
VCID:
VC0005453
InChI:
InChI=1S/C28H20ClNO4S3/c1-16-22(14-26(31)34-20-9-5-17(6-10-20)25-15-27(35)37-36-25)23-13-21(33-2)11-12-24(23)30(16)28(32)18-3-7-19(29)8-4-18/h3-13,15H,14H2,1-2H3
SMILES:
CC1=C(C2=C(N1C(=O)C3=CC=C(C=C3)Cl)C=CC(=C2)OC)CC(=O)OC4=CC=C(C=C4)C5=CC(=S)SS5
Molecular Formula:
C28H20ClNO4S3
Molecular Weight:
566.1 g/mol
ATB-343
CAS No.: 1000700-26-4
Cat. No.: VC0005453
Molecular Formula: C28H20ClNO4S3
Molecular Weight: 566.1 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Hydrogen sulfide (H2S) is a naturally-occurring gasotransmitter with vasodilator and inflammatory modulating activity. Non-steroidal anti-inflammatory drugs (NSAIDs), such as indomethacin, diclofenac, and ibuprofen, are some of the most commonly used anti-inflammatory drugs available but exhibit significant side effects, particularly gastric damage, when used chronically. ATB-343 is a hybrid molecule of an H2S donor and the NSAID indomethacin. In rats, ATB-343 does not cause gastric damage or promote leukocyte adherence to vascular endothelium, effects which are observed with indomethacin treatment alone. These results indicate that H2S-releasing derivatives of NSAIDs may prove to be more effective anti-inflammatory agents than traditional NSAIDs alone. |
|---|---|
| CAS No. | 1000700-26-4 |
| Molecular Formula | C28H20ClNO4S3 |
| Molecular Weight | 566.1 g/mol |
| IUPAC Name | [4-(5-sulfanylidenedithiol-3-yl)phenyl] 2-[1-(4-chlorobenzoyl)-5-methoxy-2-methylindol-3-yl]acetate |
| Standard InChI | InChI=1S/C28H20ClNO4S3/c1-16-22(14-26(31)34-20-9-5-17(6-10-20)25-15-27(35)37-36-25)23-13-21(33-2)11-12-24(23)30(16)28(32)18-3-7-19(29)8-4-18/h3-13,15H,14H2,1-2H3 |
| Standard InChI Key | SJLZXDOBSHEDIF-UHFFFAOYSA-N |
| SMILES | CC1=C(C2=C(N1C(=O)C3=CC=C(C=C3)Cl)C=CC(=C2)OC)CC(=O)OC4=CC=C(C=C4)C5=CC(=S)SS5 |
| Canonical SMILES | CC1=C(C2=C(N1C(=O)C3=CC=C(C=C3)Cl)C=CC(=C2)OC)CC(=O)OC4=CC=C(C=C4)C5=CC(=S)SS5 |
| Appearance | Assay:≥98%A crystalline solid |
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